Cas no 2165773-64-6 (trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol)

Technical Introduction: trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol is a chiral cyclobutane derivative featuring a pyrrole-substituted ethylamino group and a hydroxyl functionality. Its rigid cyclobutane scaffold, combined with the polar hydroxyl and secondary amine moieties, makes it a versatile intermediate in medicinal chemistry and asymmetric synthesis. The trans-configuration enhances stereochemical control in downstream applications, while the pyrrole group offers potential for further functionalization. This compound is particularly valuable for constructing pharmacologically active frameworks, such as beta-amino alcohol motifs, due to its balanced lipophilicity and hydrogen-bonding capacity. Its structural features may also facilitate studies in ligand design and small-molecule probe development.
trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol structure
2165773-64-6 structure
Product Name:trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol
CAS No:2165773-64-6
MF:C10H16N2O
MW:180.246842384338
CID:5040735
Update Time:2025-05-19

trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • trans-2-{[2-(1H-pyrrol-1-yl)ethyl]amino}cyclobutan-1-ol
    • (1R,2R)-2-(2-pyrrol-1-ylethylamino)cyclobutan-1-ol
    • trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol
    • Inchi: 1S/C10H16N2O/c13-10-4-3-9(10)11-5-8-12-6-1-2-7-12/h1-2,6-7,9-11,13H,3-5,8H2/t9-,10-/m1/s1
    • InChI Key: MJZUEKQGRDQIKA-NXEZZACHSA-N
    • SMILES: O[C@@H]1CC[C@H]1NCCN1C=CC=C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 157
  • XLogP3: 0.1
  • Topological Polar Surface Area: 37.2

trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T312301-100mg
trans-2-{[2-(1H-Pyrrol-1-yl)ethyl]amino}cyclobutan-1-ol
2165773-64-6
100mg
$ 115.00 2022-06-02
TRC
T312301-500mg
trans-2-{[2-(1H-Pyrrol-1-yl)ethyl]amino}cyclobutan-1-ol
2165773-64-6
500mg
$ 435.00 2022-06-02
TRC
T312301-1g
trans-2-{[2-(1H-Pyrrol-1-yl)ethyl]amino}cyclobutan-1-ol
2165773-64-6
1g
$ 680.00 2022-06-02

Additional information on trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol

Introduction to trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol (CAS No. 2165773-64-6)

Trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol (CAS No. 2165773-64-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including neurology and oncology. The compound's name reflects its chemical structure, which includes a cyclobutanol ring and a pyrrole moiety linked through an ethylamine bridge. This article provides a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research developments.

Chemical Structure and Properties

Trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol is a chiral molecule with a molecular formula of C13H19N3O and a molecular weight of 233.30 g/mol. The compound's structure consists of a cyclobutanol ring attached to an ethylamine group, which in turn is linked to a pyrrole ring. The presence of the pyrrole moiety imparts unique chemical and biological properties to the molecule. The trans configuration of the cyclobutanol ring is crucial for its biological activity, as it affects the molecule's conformation and interactions with biological targets.

The compound is typically synthesized through a multi-step process involving the condensation of cyclobutanone with an appropriate amine derivative followed by reduction and functionalization steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Biological Activities

Trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of neurotransmitter systems, particularly serotonin (5-HT) receptors. Research has shown that the compound exhibits selective binding to 5-HT2A receptors, which are involved in various neurological disorders such as depression, anxiety, and schizophrenia.

In addition to its effects on serotonin receptors, trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol has also been investigated for its anti-inflammatory properties. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

Clinical Applications and Research Developments

The potential therapeutic applications of trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol have led to several preclinical studies and early-stage clinical trials. In preclinical models of depression and anxiety, the compound has shown promising results in reducing symptoms and improving behavioral outcomes. These findings have prompted further investigation into its mechanisms of action and potential clinical efficacy.

A recent study published in the Journal of Medicinal Chemistry reported that trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol effectively reduced neuroinflammation in animal models of Alzheimer's disease. The study highlighted the compound's ability to cross the blood-brain barrier and modulate microglial activation, suggesting its potential as a neuroprotective agent.

In oncology, preliminary research has indicated that trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol may have antiproliferative effects on certain cancer cell lines. Specifically, it has been shown to inhibit the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. These findings are encouraging and warrant further investigation into its potential as an anticancer agent.

Safety Profile and Future Directions

The safety profile of trans-2-{2-(1H-Pyrrol-1-y l)ethylamino}cyclobutan - 1 - ol strong > is still under evaluation , but initial studies suggest that it is well-tolerated at therapeutic doses . Toxicity assessments in animal models have not revealed any significant adverse effects , which is promising for its future development as a therapeutic agent . However , more comprehensive safety studies are needed before it can be advanced to later-stage clinical trials . p > < p >In conclusion , < strong > trans - 2 - { 2 - ( 1 H - Pyrrol - 1 - yl ) ethylamino } cyclobutan - 1 - ol strong > ( CAS No . 2165773 - 64 - 6 ) represents an exciting new compound with diverse biological activities and potential therapeutic applications . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for its development as a novel drug candidate . As more data becomes available , it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases . p > article > response >

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.